4,6-bis[(dimethylamino)methyl]-2-(2-phenylethyl)-3-pyridinol trihydrochloride

• IUPAC Name: 4,6-bis[(dimethylamino)methyl]-2-(2-phenylethyl)pyridin-3-ol;trihydrochloride
• InChI: InChI=1S/C19H27N3O.3ClH/c1-21(2)13-16-12-17(14-22(3)4)20-18(19(16)23)11-10-15-8-6-5-7-9-15;;;/h5-9,12,23H,10-11,13-14H2,1-4H3;3*1H
• InChI Key: LVDGDDALTHHGRD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC(=NC(=C1O)CCC2=CC=CC=C2)CN(C)C.Cl.Cl.Cl
• Molecular Formula: C19H30Cl3N3O
• Molecular Weight: 422.8 g/mol

Description

4,6-bis[(dimethylamino)methyl]-2-(2-phenylethyl)-3-pyridinol trihydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications as a biochemical tool. This compound is commonly referred to as DMAPP and is a derivative of pyridine. DMAPP has a unique structure that makes it an attractive candidate for various scientific applications.

Mechanism of Action

The mechanism of action of DMAPP is not fully understood, but it is believed to interact with proteins and other biomolecules through hydrogen bonding and hydrophobic interactions. DMAPP has a unique structure that allows it to bind to specific sites on proteins, making it an ideal tool for studying protein-ligand interactions.
Biochemical and Physiological Effects:
DMAPP has been shown to have a variety of biochemical and physiological effects in laboratory experiments. These effects include changes in protein conformation, alterations in enzymatic activity, and changes in cellular signaling pathways. DMAPP has also been shown to have potential therapeutic applications in the treatment of various diseases, including cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of DMAPP is its ability to act as a fluorescent probe, allowing researchers to study protein-ligand interactions in real-time. DMAPP is also relatively easy to synthesize and purify, making it an attractive candidate for various scientific applications. However, DMAPP does have some limitations, including its potential toxicity and the need for specialized equipment to perform experiments.

Future Directions

There are many potential future directions for research involving DMAPP. One area of interest is the development of new fluorescent probes based on the structure of DMAPP. These probes could be used to study a variety of biological processes, including protein-protein interactions and cellular signaling pathways. Another potential area of research is the development of new therapeutic applications for DMAPP, particularly in the treatment of cancer and neurodegenerative disorders.
In conclusion, DMAPP is a unique chemical compound that has gained significant attention in scientific research due to its potential applications as a biochemical tool. DMAPP has been shown to have a variety of biochemical and physiological effects in laboratory experiments, and has potential therapeutic applications in the treatment of various diseases. Further research is needed to fully understand the mechanisms of action of DMAPP and to explore its potential applications in scientific research and medicine.

Synthesis Methods

DMAPP can be synthesized using a variety of methods, including the reaction of pyridine with formaldehyde and dimethylamine. This reaction results in the formation of DMAPP, which can then be purified through various techniques, including recrystallization and column chromatography.

Scientific Research Applications

DMAPP has been widely studied for its potential applications in scientific research. One of the primary uses of DMAPP is as a biochemical tool to study the interactions between proteins and ligands. DMAPP can be used as a fluorescent probe to monitor protein-ligand interactions in real-time, allowing researchers to gain insights into the mechanisms of various biological processes.